(S)-2,3,4,5-Tetrahydro-1H-benzo[B]azepin-5-amine

• IUPAC Name: (5S)-2,3,4,5-tetrahydro-1H-1-benzazepin-5-amine
• InChI: InChI=1S/C10H14N2/c11-9-5-3-7-12-10-6-2-1-4-8(9)10/h1-2,4,6,9,12H,3,5,7,11H2/t9-/m0/s1
• InChI Key: HWCKTLUUWDOMTP-VIFPVBQESA-N
• Canonical SMILES: C1CC(C2=CC=CC=C2NC1)N
• Isomeric SMILES: C1C[C@@H](C2=CC=CC=C2NC1)N
• Molecular Formula: C10H14N2
• DSSTOX Substance ID: DTXSID40717004
• Molecular Weight: 162.23 g/mol
• CAS RN: 294196-07-9

Description

“(S)-2,3,4,5-Tetrahydro-1H-benzo[B]azepin-5-amine” is a chemical compound. It’s not intended for human or veterinary use and is used for research purposes.

Synthesis Analysis

The synthesis of azepine derivatives, which include “(S)-2,3,4,5-Tetrahydro-1H-benzo[B]azepin-5-amine”, can be achieved through various methods. One approach involves the recyclization of small and medium carbo-, oxa- or azacyclanes, as well as multicomponent heterocyclization reactions. Another method involves the reduction of nitriles and amides with LiAlH4.

Molecular Structure Analysis

The nitrogen atom in amines, including “(S)-2,3,4,5-Tetrahydro-1H-benzo[B]azepin-5-amine”, is sp3-hybridized, with its three substituents occupying three corners of a regular tetrahedron and the lone pair of electrons occupying the fourth corner.

Chemical Reactions Analysis

Amines, including “(S)-2,3,4,5-Tetrahydro-1H-benzo[B]azepin-5-amine”, can act as weak organic bases. They can accept a proton from water to form substituted ammonium ions and hydroxide ions. Amines also react with acids to form salts soluble in water.

Scientific Research Applications

Application in Polymer Science

• Scientific Field : Polymer Science.
• Summary of the Application : A new diamine monomer, namely 4,4′-diamino-4″-(5H-dibenzo[b,f]azepin-5-yl)triphenylamine, was prepared and polymerized with four kinds of dicarboxylic acids via direct polycondensation reaction resulting in a novel series of soluble and electroactive polyamides (PAs).
• Methods of Application : The tough thin films of all PAs could be solution-cast onto an indium-tin oxide (ITO)-coated glass substrate.
• Results or Outcomes : Two pairs of obvious redox peaks for these films were observed in cyclic voltammetry (CV) with low onset potentials (Eonset) of 0.37–0.42 V accompanying with remarkable reversible color changes between light yellow and dark blue.

Application in Pharmacology

• Scientific Field : Pharmacology.
• Summary of the Application : The azo dyes dimethyl-[4-(5-methyl-thiazol-2-ylazo)-phenyl]-amine (103) and 4-(benzothiazol-2-ylazo)-3-phenyl-2 H-isoxazol-5-one (104) exhibited significant anti-inflammation activity against MMP-2 and MMP-9.
• Methods of Application : The specific methods of application are not mentioned in the source.
• Results or Outcomes : The compounds exhibited significant anti-inflammation activity.

Future Directions

There is ongoing research into the use of azepine derivatives, including “(S)-2,3,4,5-Tetrahydro-1H-benzo[B]azepin-5-amine”, in various applications. For example, azepine derivatives have been used in the development of novel polyamides with potential applications in visible-NIR electrochromic materials.